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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the preclinical cross-reactivity and target

profile of IMGC936, a first-in-class antibody-drug conjugate (ADC) targeting A Disintegrin and

Metalloproteinase Domain 9 (ADAM9). While the clinical development of IMGC936 has been

discontinued due to not meeting safety and efficacy benchmarks in Phase 1 trials, the

preclinical data, particularly from tissue cross-reactivity studies, offers valuable insights for the

development of future ADCs.[1] This guide will objectively compare IMGC936 with other

ADAM9-targeted ADCs and alternative ADCs for solid tumors, supported by available

experimental data and detailed methodologies.

IMGC936: An Overview
IMGC936 is an ADC composed of a humanized anti-ADAM9 monoclonal antibody, site-

specifically conjugated to the maytansinoid payload DM21 via a cleavable linker.[2][3] ADAM9

is a compelling therapeutic target due to its overexpression in a variety of solid tumors,

including non-small cell lung cancer (NSCLC), gastric, pancreatic, triple-negative breast, and

colorectal cancers, with minimal expression in normal tissues.[2][4][5][6] The proposed
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mechanism of action for IMGC936 involves binding to ADAM9 on tumor cells, internalization of

the ADC, and subsequent release of the DM21 payload, which disrupts microtubule dynamics

and leads to cell death.[7]

Comparative Analysis of ADAM9-Targeted ADCs
While IMGC936 was the first ADAM9-targeted ADC to enter clinical trials, other ADCs targeting

ADAM9 are in preclinical development.[8] This section compares IMGC936 to these emerging

alternatives.

Feature IMGC936 MGC028 AEX-6003

Target ADAM9 ADAM9 ADAM9

Antibody
Humanized anti-

ADAM9

ADAM9-targeting

antibody

ADAM9-targeting

antibody

Payload DM21 (Maytansinoid)

Exatecan

(Topoisomerase I

inhibitor)

DM4 (Maytansinoid)

Linker Cleavable tri-peptide
Cleavable (SYNtecan

E™)
Cleavable SPDB

Drug-to-Antibody

Ratio (DAR)
~2 4 Not publicly available

Development Stage
Phase 1

(Discontinued)
Preclinical Preclinical

Reported Preclinical

Safety Notes

Ocular toxicities

observed in non-

human primates.[9]

[10]

No ocular toxicities

observed in a pilot

non-human primate

toxicology study.[10]

Not publicly available

Cross-Reactivity Profile of IMGC936
A crucial aspect of preclinical ADC development is the assessment of on-target and off-target

binding in normal tissues. A Good Laboratory Practice (GLP) human tissue cross-reactivity

study was conducted for IMGC936.
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Summary of IMGC936 Human Tissue Cross-Reactivity Findings:

Tissue Type Staining Characteristics

Epithelial Cells

Limited frequency and intensity of membrane

and cytoplasmic staining was observed in

various epithelial cell types, including the

bladder, cervix, esophagus, fallopian tube,

kidney, large intestine, lung, mammary gland,

ovary, pancreas, prostate, salivary gland, tonsil,

ureter, and uterus.

Mononuclear Cells

Membrane and cytoplasmic staining was noted

in mononuclear cells across various tissues,

including lymphoid tissues.

Hematopoietic Precursor Cells

Staining was observed in the membrane and

cytoplasm of hematopoietic precursor cells in

the bone marrow.

Comparison to Cynomolgus Monkey

Staining patterns in membrane and cytoplasmic

compartments were generally comparable

between human and cynomolgus monkey

tissues, supporting the use of the cynomolgus

monkey as an appropriate model for toxicology

studies.

Alternative ADC Therapies for IMGC936-Indicated
Cancers
Given the discontinuation of IMGC936, it is relevant to consider other ADCs being developed

for the same solid tumor types.
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ADC Name Target Payload
Approved/Investiga
tional for

Trastuzumab

deruxtecan (Enhertu)
HER2

Topoisomerase I

inhibitor (Deruxtecan)

NSCLC, Gastric

Cancer[2][11]

Sacituzumab

govitecan (Trodelvy)
TROP2

Topoisomerase I

inhibitor (SN-38)

Breast Cancer,

Urothelial Cancer

Telisotuzumab vedotin c-MET MMAE NSCLC[2]

Disitamab vedotin

(RC48)
HER2 MMAE Gastric Cancer[11]

SYSA-1801 Claudin 18.2 MMAE Gastric Cancer[7]

BAY 94-9343 Mesothelin Not specified Pancreatic Cancer[12]

Amanitin-based ADCs

(e.g., hRS7-amanitin)
TROP2 Amanitin Pancreatic Cancer[13]

Experimental Protocols
Signaling Pathway of IMGC936 Action
The following diagram illustrates the proposed mechanism of action for IMGC936.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1335252/full
https://www.biochempeg.com/article/337.html
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1335252/full
https://www.biochempeg.com/article/337.html
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1211947/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10598980/
https://www.bioworld.com/articles/716316-amanitin-based-antibody-drug-conjugate-tested-in-pancreatic-cancer?v=preview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Tumor Cell

IMGC936 (ADC)

ADAM9 Receptor

Binding

Receptor-Mediated
Internalization

Complex Formation

Lysosome

Payload (DM21)
Release

Microtubule Disruption

Apoptosis

Click to download full resolution via product page

Caption: Proposed mechanism of action for the IMGC936 antibody-drug conjugate.

Experimental Workflow for Tissue Cross-Reactivity
Study
The diagram below outlines a typical workflow for a GLP-compliant tissue cross-reactivity study

using immunohistochemistry (IHC).
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Caption: A generalized workflow for a GLP tissue cross-reactivity study.

Logical Comparison of ADAM9-Targeted ADC Payloads
This diagram illustrates the differing mechanisms of the payloads used in IMGC936 and its

potential successor, MGC028.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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